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Compound of Interest

Compound Name: 6-Chloro-5-nitronicotinoyl chloride

Cat. No.: B3254503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 6-Chloro-5-nitronicotinoyl chloride, a key intermediate in the synthesis of

various pharmaceutical compounds.

Chemical Structure and Identifiers
6-Chloro-5-nitronicotinoyl chloride is a derivative of nicotinic acid, featuring a chloro group at

the 6-position, a nitro group at the 5-position, and an acyl chloride at the 3-position of the

pyridine ring.

IUPAC Name: 6-chloro-5-nitropyridine-3-carbonyl chloride[1] CAS Number: 23945-84-8[1][2]

Molecular Formula: C₆H₂Cl₂N₂O₃[1]

Below is a diagram illustrating the chemical structure of 6-Chloro-5-nitronicotinoyl chloride.
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Figure 1: Chemical structure of 6-Chloro-5-nitronicotinoyl chloride.

Physicochemical Properties
Quantitative data for 6-Chloro-5-nitronicotinoyl chloride is primarily based on computed

values. Experimental data is not readily available in the public domain, likely due to its nature

as a reactive intermediate.
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Property Value Source

Molecular Weight 220.99 g/mol PubChem (Computed)[1]

Exact Mass 219.9442473 Da PubChem (Computed)[1]

XLogP3 2.2 PubChem (Computed)[1]

Hydrogen Bond Donor Count 0 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
4 PubChem (Computed)[1]

Rotatable Bond Count 1 PubChem (Computed)[1]

Polar Surface Area 75.8 Å² PubChem (Computed)[1]

Heavy Atom Count 13 PubChem (Computed)[1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 6-Chloro-5-nitronicotinoyl
chloride is not widely published, it is understood to be synthesized from its corresponding

carboxylic acid, 6-chloro-5-nitronicotinic acid. The conversion of a carboxylic acid to an acyl

chloride is a standard transformation in organic chemistry.

Representative Experimental Protocol: Synthesis of 6-
Chloro-5-nitronicotinoyl chloride
This protocol is based on general methods for the synthesis of acyl chlorides from carboxylic

acids using thionyl chloride.

Materials:

6-Chloro-5-nitronicotinic acid (1.0 eq)

Thionyl chloride (SOCl₂) (excess, e.g., 5-10 eq)

N,N-Dimethylformamide (DMF) (catalytic amount)
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Anhydrous dichloromethane (DCM) or another inert solvent

Procedure:

To a solution of 6-chloro-5-nitronicotinic acid in anhydrous dichloromethane, a catalytic

amount of N,N-dimethylformamide is added.

Thionyl chloride is added dropwise to the solution at room temperature.

The reaction mixture is then heated to reflux and maintained for several hours, or until the

reaction is complete (monitored by TLC or other suitable methods).

After completion, the excess thionyl chloride and solvent are removed under reduced

pressure to yield the crude 6-Chloro-5-nitronicotinoyl chloride.

The product, being a reactive acyl chloride, is often used immediately in the next synthetic

step without further purification.

The following diagram illustrates the synthetic pathway.

6-Chloro-5-nitronicotinic acid

6-Chloro-5-nitronicotinoyl chloride

Chlorination

Thionyl Chloride (SOCl2)
DMF (cat.)

Click to download full resolution via product page

Figure 2: Synthesis of 6-Chloro-5-nitronicotinoyl chloride.

Reactivity and Downstream Applications
6-Chloro-5-nitronicotinoyl chloride is a reactive chemical intermediate. The acyl chloride

functional group is susceptible to nucleophilic attack, making it a valuable precursor for the

synthesis of a variety of derivatives, including esters and amides.
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For instance, it is a key raw material in the synthesis of Methyl 6-chloro-5-nitronicotinate, an

important pharmaceutical intermediate used in the development of PARP inhibitors and

immunomodulators[3]. The reaction involves the esterification of the acyl chloride with

methanol.

Biological Activity of Nitropyridine Derivatives
While there is no specific data on the biological activity of 6-Chloro-5-nitronicotinoyl chloride
itself, the broader class of nitropyridine derivatives has been the subject of significant research

in medicinal chemistry.

Nitropyridines have been investigated for a range of biological activities, including:

Antimicrobial and Antifungal Activity: Various nitropyridine-containing compounds have

demonstrated activity against bacteria such as S. aureus and E. coli, as well as antifungal

effects[4].

Antimalarial Activity: Chloroquine fragments linked with nitropyridyl moieties have shown

promising antimalarial activity[4].

Insecticidal Properties: 2-Chloro-5-nitropyridine has been used as a starting material for the

synthesis of novel insecticides[4].

The biological activity of these derivatives is often attributed to the electron-withdrawing nature

of the nitro group and the overall electronic properties of the substituted pyridine ring.

The following diagram illustrates the relationship between the core structure and its potential

applications.
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Figure 3: Potential applications of 6-Chloro-5-nitronicotinoyl chloride.

Safety and Handling
Acyl chlorides, including 6-Chloro-5-nitronicotinoyl chloride, are corrosive and moisture-

sensitive. Appropriate personal protective equipment (PPE), such as gloves, safety goggles,

and a lab coat, should be worn when handling this compound. All manipulations should be

carried out in a well-ventilated fume hood. For detailed safety information, refer to the material

safety data sheet (MSDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a comprehensive risk assessment prior to use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3254503?utm_src=pdf-body
https://www.benchchem.com/product/b3254503?utm_src=pdf-body
https://www.benchchem.com/product/b3254503?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-5-nitronicotinoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-5-nitronicotinoyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02549525.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41075054.htm
https://www.mdpi.com/1424-8247/18/5/692
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/product/b3254503#what-is-the-structure-of-6-chloro-5-nitronicotinoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3254503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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